Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate
• InChI: InChI=1S/C17H23NO4/c1-3-22-17(20)14-10-7-11-18(12-14)16(19)15(21-2)13-8-5-4-6-9-13/h4-6,8-9,14-15H,3,7,10-12H2,1-2H3
• InChI Key: KEUFTHNOCWZSQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C(C2=CC=CC=C2)OC
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate is a synthetic organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring, which is a six-membered heterocyclic structure containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including cyclization reactions of appropriate precursors.

Introduction of the Phenylacetyl Group: The phenylacetyl group can be introduced via acylation reactions using phenylacetyl chloride or similar reagents.

Methoxylation: The methoxy group is introduced through methylation reactions, often using methanol or methyl iodide as the methylating agent.

Esterification: The final step involves the esterification of the carboxylic acid group with ethanol to form the ethyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol or the ketone group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Ethyl 1-(2-methoxy-2-phenylacetyl)piperidine-3-carboxylate can be compared with other piperidine derivatives, such as:

Piperidine-3-carboxylate: Lacks the phenylacetyl and methoxy groups, resulting in different chemical properties and applications.

Phenylacetylpiperidine: Lacks the ethyl ester and methoxy groups, leading to variations in reactivity and biological activity.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.